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Compound of Interest

Compound Name: (R)-2-benzylmorpholine

Cat. No.: B185208 Get Quote

(R)-2-Benzylmorpholine: A Technical Guide for
Researchers
CAS Number: 131887-51-9

This technical guide provides an in-depth overview of (R)-2-benzylmorpholine, a chiral

morpholine derivative of interest to researchers, scientists, and drug development

professionals. This document covers its chemical identity, supplier information, synthesis

methodologies, and known biological activities.

Chemical and Physical Properties
(R)-2-benzylmorpholine is a heterocyclic compound with the molecular formula C₁₁H₁₅NO. It

presents as a colorless to yellow liquid and is utilized as a building block in organic synthesis.

Property Value

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol

Appearance Colorless to yellow liquid

Storage Store at 0-8 °C
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Supplier Information
A variety of chemical suppliers offer (R)-2-benzylmorpholine, with purities typically ranging

from 95% to over 98%. The following table summarizes information from several suppliers.

Prices and availability are subject to change and should be confirmed with the respective

supplier.

Supplier Purity Available Quantities

Advanced ChemBlocks[1] 95% 100 mg, 250 mg, 1 g

Fluorochem >98% 250 mg, 1 g, 5 g

BLD Pharmatech 95% Inquire

Cenmed ≥95% 250 mg

Hangzhou Molcore

Biopharmatech[2]
97% Inquire

Synthesis Protocols
Two primary synthetic routes for 2-benzylmorpholine have been described in the literature,

starting from either L-phenylalaninol or allylbenzene.

Synthesis from L-Phenylalaninol
An efficient synthesis of (R)-2-benzylmorpholine can be achieved starting from L-

phenylalaninol. This method involves a stereospecific rearrangement of the β-amino alcohol

catalyzed by trifluoroacetic anhydride ((CF₃CO)₂O).

Experimental Workflow: Synthesis from L-Phenylalaninol
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Caption: Synthesis of (R)-2-benzylmorpholine from L-phenylalaninol.

Synthesis from Allylbenzene
A synthesis route starting from allylbenzene has also been reported. This method involves the

epoxidation of allylbenzene, followed by reaction with a suitable amine source and subsequent

cyclization to form the morpholine ring. The racemic 2-benzylmorpholine is then resolved to

obtain the (R)-enantiomer.[3][4][5]

Experimental Workflow: Synthesis from Allylbenzene
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Caption: Synthesis and resolution of (R)-2-benzylmorpholine from allylbenzene.

Biological Activity and Signaling Pathways
(R)-2-benzylmorpholine has been investigated as an appetite suppressant.[3][4][5] Its

mechanism of action is believed to be similar to that of other sympathomimetic amines, which

involves the stimulation of the central nervous system to reduce appetite.
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The primary molecular targets for this class of compounds are neurotransmitter transporters in

the brain, specifically the norepinephrine transporter (NET) and the dopamine transporter

(DAT).[6] By inhibiting the reuptake of norepinephrine and dopamine in the hypothalamus,

(R)-2-benzylmorpholine can increase the synaptic concentrations of these neurotransmitters,

leading to a sensation of satiety and reduced food intake.[7]

While a specific signaling pathway for (R)-2-benzylmorpholine has not been detailed, the

proposed mechanism aligns with the known pharmacology of norepinephrine and dopamine

reuptake inhibitors. The related compound, reboxetine, which also contains a morpholine core,

is a known norepinephrine reuptake inhibitor.[8][9]
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Caption: Proposed mechanism of appetite suppression by (R)-2-benzylmorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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